Cas no 26510-91-8 (2,4,5-Trimethoxyaniline)

• Product Name: 2,4,5-Trimethoxyaniline
• CAS No: 26510-91-8
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• MDL: MFCD03840519
• CID: 52951
• PubChem ID: 12410138
• Update Time: 2025-07-28

2,4,5-Trimethoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trimethoxyaniline
• 2,4,5-dimethoxyaniline
• 2,4,5-Trimethoxy-anilin
• 2,4,5-trimethoxy-aniline
• 2,4,5-trimethoxyphenylamine
• 5-Amino-oxyhydrochinon-trimethylaether
• Benzenamine,2,4,5-trimethoxy
• Aniline,2,4,5-trimethoxy- (8CI)
• 5-Amino-1,2,4-trimethoxybenzene
• 2,4,5-trimethoxy aniline
• 2,4,5-trimethoxy-phenylamine
• Benzenamine,2,4,5-trimethoxy-
• SXVWPPJHFOCGAD-UHFFFAOYSA-N
• Benzenamine, 2,4,5-trimethoxy-
• 2378AB
• NE24142
• ST2403636
• 510T918
• Z1436181414

• MDL： MFCD03840519
• Inchi： 1S/C9H13NO3/c1-11-7-5-9(13-3)8(12-2)4-6(7)10/h4-5H,10H2,1-3H3
• InChI Key： SXVWPPJHFOCGAD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=C(C=C1OC)N)OC

Computed Properties

• Exact Mass: 183.09000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Topological Polar Surface Area: 53.7

Experimental Properties

• Melting Point: 93-95 ºC
• PSA: 53.71000
• LogP: 1.87580

2,4,5-Trimethoxyaniline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2,4,5-Trimethoxyaniline

Comprehensive Overview of 2,4,5-Trimethoxyaniline (CAS No. 26510-91-8): Properties, Applications, and Industry Insights

2,4,5-Trimethoxyaniline (CAS No. 26510-91-8) is an organic compound belonging to the class of methoxy-substituted anilines. This aromatic amine features three methoxy groups (–OCH₃) attached to the benzene ring at the 2, 4, and 5 positions, which significantly influences its chemical reactivity and physical properties. The compound is widely recognized for its role as a key intermediate in pharmaceutical synthesis, agrochemical production, and specialty chemical manufacturing. Its unique structure makes it valuable for constructing complex molecules, particularly in the development of bioactive compounds and functional materials.

In recent years, the demand for 2,4,5-Trimethoxyaniline has grown due to its applications in high-performance dyes and photoresist materials used in electronics manufacturing. Researchers are also exploring its potential in green chemistry initiatives, where its derivatization can lead to environmentally friendly alternatives for industrial processes. A trending topic in scientific forums revolves around optimizing its synthesis to reduce energy consumption—a concern aligned with global sustainability goals. Questions like "How is 2,4,5-Trimethoxyaniline synthesized?" or "What are the alternatives to traditional aniline derivatives?" frequently appear in search engine queries, reflecting industry interest.

The physicochemical properties of 2,4,5-Trimethoxyaniline include a molecular weight of 183.2 g/mol, a melting point range of 60–65°C, and moderate solubility in organic solvents such as ethanol and acetone. These characteristics make it suitable for precision chemical reactions, particularly in multistep organic synthesis. Analytical techniques like HPLC and GC-MS are commonly employed to ensure purity, a critical factor for end-use applications. Discussions on platforms like ResearchGate often highlight challenges in achieving >98% purity, a benchmark for pharmaceutical-grade intermediates.

From an industrial perspective, 2,4,5-Trimethoxyaniline is gaining traction in the flavor and fragrance sector, where its derivatives contribute to unique olfactory profiles. Additionally, its role in advanced material science—such as polymer crosslinking agents—has sparked innovation in coatings and adhesives. SEO data reveals that professionals frequently search for "suppliers of high-purity 2,4,5-Trimethoxyaniline" or "safety protocols for handling methoxy anilines," underscoring the need for reliable technical resources.

Regulatory compliance remains a priority for manufacturers of 2,4,5-Trimethoxyaniline. While not classified as hazardous under standard protocols, proper storage conditions (e.g., inert atmospheres, moisture control) are recommended to maintain stability. The compound’s ecological impact is another area of scrutiny, with studies focusing on biodegradation pathways to address environmental safety concerns—a topic resonating with ESG (Environmental, Social, and Governance) frameworks in the chemical industry.

In conclusion, 2,4,5-Trimethoxyaniline (CAS No. 26510-91-8) exemplifies the intersection of traditional chemistry and modern innovation. Its versatility across pharmaceuticals, electronics, and material science ensures sustained relevance, while ongoing research addresses synthesis efficiency and environmental compatibility. For laboratories and enterprises seeking specialty chemicals, this compound represents a strategic component in driving next-generation solutions.